6β-Hydroxymethandrostenolone-d3
Description
6β-Hydroxymethandrostenolone-d3 is a deuterated analog of methandrostenolone, a synthetic anabolic-androgenic steroid (AAS). The deuterium substitution at the 6β-hydroxyl position enhances its stability and utility as an internal standard in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) for detecting metabolites in biological samples . Its molecular structure includes three deuterium atoms, distinguishing it from non-deuterated counterparts and improving isotopic tracing accuracy in pharmacokinetic studies.
Properties
Molecular Formula |
C₂₀H₂₅D₃O₃ |
|---|---|
Molecular Weight |
319.45 |
Synonyms |
(6β,17β)-6,17-Dihydroxy-17-methylandrosta-1,4-dien-3-one-d3; 6β-Hydroxydianabol-d3; 6β-Hydroxymetandienone-d3; 6β-Hydroxymethandienone-d3; |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Structurally Related Compounds
Structural and Chemical Comparisons
Table 1: Key Structural and Chemical Properties
| Compound | Molecular Formula | Molecular Weight | Deuterium Substitution | Primary Use |
|---|---|---|---|---|
| 6β-Hydroxymethandrostenolone-d3 | C₂₁H₂₅D₃O₃* | ~331.5 g/mol† | 6β-hydroxyl position | Analytical internal standard |
| Methandrostenolone (Parent) | C₂₁H₂₈O₂ | 312.45 g/mol | None | Anabolic steroid (historical) |
| 6β-Hydroxytestosterone-d3 | C₁₉H₂₅D₃O₃ | ~307.4 g/mol† | 6β-hydroxyl position | Metabolite analysis |
| EDDP-D3.perchlorate‡ | C₂₀H₂₁D₃N⁺.ClO₄ | 281.44 + 99.45 g | Multiple positions | Opioid metabolite standard |
*Exact molecular formula inferred from nomenclature; †Calculated based on deuterium substitution; ‡Example from non-steroidal deuterated compounds for methodological comparison .
Key Observations :
- Deuterium Impact: The addition of three deuterium atoms in 6β-Hydroxymethandrostenolone-d3 increases its molecular weight by ~3 atomic mass units compared to its non-deuterated form, aiding isotopic differentiation in mass spectrometry .
- Positional Specificity: Unlike EDDP-D3.perchlorate, which has deuterium distributed across multiple sites, 6β-Hydroxymethandrostenolone-d3’s substitution is localized to the hydroxyl group, ensuring precise metabolic tracking .
- Functional Group Comparison: Both 6β-Hydroxymethandrostenolone-d3 and 6β-Hydroxytestosterone-d3 share a 6β-hydroxyl group, a common site for phase I metabolism in steroids, but differ in their core structures (testosterone vs. methandrostenolone derivatives) .
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